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Compound of Interest

Compound Name: Duralloy

Cat. No.: B046103

Duralloy Surfaces Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with Duralloy
surfaces.

Frequently Asked Questions (FAQSs)

Q1: What is Duralloy?

Al: Duralloy can refer to two primary products: a range of durable polyester thermosetting
powder coatings from Dulux and a two-component, 100% solids, multi-purpose polymer
composite from ENECON known as METALCLAD DurAlloy. The powder coatings are often
used on architectural aluminum and various types of steel. The polymer composite is a
machinable, non-sagging paste that cures to a metal-hard material for repairing worn or
damaged rigid surfaces like metal, plastic, and concrete.[1][2][3][4] This guide will primarily
focus on the repair of Duralloy powder-coated surfaces, with a section dedicated to the
polymer composite.

Q2: What are the common causes of damage to Duralloy powder-coated surfaces?

A2: Damage to Duralloy powder-coated surfaces can be caused by a variety of factors,
including mechanical impact (scratches and chips), prolonged exposure to UV light and harsh
weather, and contact with abrasive or aggressive chemicals.[5][6] Atmospheric pollution, dirt,
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grime, and airborne salt deposits can also accumulate over time and degrade the surface if not
regularly cleaned.[7]

Q3: Can Duralloy powder coatings be applied or repaired on-site?

A3: Duralloy powder coatings are factory-applied finishes that require specialized equipment,
including an electrostatic spray gun and a curing oven. Therefore, on-site application is not
possible due to the hot curing cycle required to fuse the coating.[8] However, minor repairs to
damaged areas can often be performed on-site using specific repair Kits.

Q4: What is the general maintenance required for Duralloy powder-coated surfaces?

A4: To extend the life of Duralloy powder-coated articles, a simple and regular maintenance
program should be implemented. As a general rule, cleaning should take place every three to
twelve months, depending on the level of environmental pollutants.[7][8] In coastal or industrial
areas, more frequent cleaning (every one to two months) is recommended.[7] The cleaning
process involves carefully removing loose deposits with a wet sponge, using a soft brush and a
dilute solution of a mild, pH-neutral detergent in warm water, and thoroughly rinsing with clean
fresh water.[7][9][10]

Troubleshooting Guide for Damaged Duralloy
Powder-Coated Surfaces

This guide addresses common issues encountered with Duralloy powder-coated surfaces
during their use.
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Issue

Potential Cause(s)

Recommended Solution(s)

Minor Scratches and Chips

Mechanical impact from sharp

or heavy obijects.

For minor damage, powder
coating pens or sprays can be
used for precise application.[5]
For deeper chips, a filler
compound specifically
designed for powder-coated
surfaces may be necessary to
create a smooth finish before

touch-up.[5]

Fading or Color Change

Prolonged exposure to UV
radiation and other

environmental elements.

For lightly faded surfaces, a
non-abrasive polish or wax
formulated for powder-coated
metal can help restore the
original sheen and add a
protective layer.[6] For
significant fading, a complete

recoat may be necessary.[6]

Poor Adhesion (Peeling or
Flaking)

Inadequate surface
preparation before the original
coating, or surface
contamination with oils, rust, or
moisture.[11][12]

This type of damage often
requires professional
intervention. The affected area
will need to be stripped, the
substrate properly cleaned and

pre-treated, and then recoated.

[6]

Pinholes or Craters

Trapped air or moisture
escaping during the curing
process of the original coating,
or surface contamination.[11]
[12][13]

Small pinholes can sometimes
be patched, sanded, and
recoated.[13] However,
extensive pinholing may
indicate a systemic issue with
the original application and

might require a full recoat.
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The corroded area must be
completely exposed by
removing the powder coating.
) ) The corrosion needs to be
A break in the coating that has ) )
) ] ] mechanically or chemically
Corrosion Under the Coating allowed moisture to reach the
removed, and the substrate
metal substrate.
must be thoroughly cleaned
and pre-treated before
applying a primer and a new

topcoat.[14]

Experimental Protocols for Repair

Protocol 1: Repair of Minor Scratches and Chips

o Surface Assessment: Visually inspect the scratch or chip to determine its depth and extent.
Use a magnifying glass for a more detailed examination.[5]

» Surface Preparation:

o Thoroughly clean the damaged area and its surroundings with a mild detergent and water
to remove any dirt, grease, or other contaminants.[5]

o Rinse the area with clean water and allow it to dry completely.

o For deeper scratches, lightly sand the edges of the damaged area to create a smooth
transition and a suitable texture for the repair material to adhere to.[5]

o Clean the area again with a solvent like isopropyl alcohol or methylated spirits to ensure it
is free of any sanding residue.[5][7][10]

o Repair Application:
o For very fine scratches, use a powder coating touch-up pen, applying a thin, even layer.

o For slightly larger chips, use a powder coating spray, applying several thin coats rather
than one thick coat to avoid runs.
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o For deeper chips, first apply a filler compound designed for powder-coated surfaces,
ensuring it is level with the surrounding coating.[5]

e Curing:

o Allow the repair material to cure according to the manufacturer's instructions. This may
involve air-drying or the use of a heat gun or infrared lamp for localized heating.[5]

e Blending and Finishing:
o Once cured, lightly sand the repaired area to blend it with the surrounding surface.[5]
o Apply a clear topcoat over the repaired area to protect it and enhance its durability.[5]

Protocol 2: Repair of Worn Mechanical Components with METALCLAD DurAlloy (Polymer
Composite)

» Surface Preparation:

o The surface to be repaired must be clean, dry, and free of all oils, grease, and other
contaminants.

o For metallic surfaces, abrasive blasting is the recommended method of surface
preparation to achieve a near-white metal finish.

e Mixing:

o METALCLAD DurAlloy is a two-component system. Mix the two components thoroughly
until a uniform, streak-free color is achieved.

e Application:
o Apply the mixed DurAlloy paste to the worn or damaged area using a spatula or trowel.
o Ensure the material is pressed firmly into any cracks or holes to eliminate air pockets.

o Build up the material to be slightly proud of the final required dimension to allow for
machining.
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e Curing:

o Allow the applied material to cure at room temperature. The curing time will vary
depending on the ambient temperature and the thickness of the application.

e Machining and Finishing:

o Once fully cured, the repaired area can be machined to the required dimensions. It can be
drilled, tapped, filed, sanded, and polished.[1]

Diagrams
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Caption: Workflow for repairing minor damage on Duralloy powder-coated surfaces.
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Damage Detected

Is the damage superficial
(e.g., minor scratch, light fading)?

Is there peeling, flaking,
or underlying corrosion?

Perform Minor Repair
(Polish, Touch-up Pen/Spray)

No

(Deep Chip/Gouge) Yes

Use Filler Compound Requires Professional Repair
Followed by Touch-up (Stripping, Pre-treatment, Recoating)

Monitor Surface Consult Specialist

Click to download full resolution via product page

Caption: Troubleshooting logic for determining the appropriate repair strategy for Duralloy
surfaces.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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